Cas no 2548980-34-1 (6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2548980-34-1
• MF: C₁₇H₁₈FN₅O₂
• MW: 343.355526447296
• CID: 5311639
• PubChem ID: 168003243
• Update Time: 2025-07-02

6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 2548980-34-1
• 6-Cyclopropyl-5-fluoro-2-[4-(2-pyridinylcarbonyl)-1-piperazinyl]-4(3H)-pyrimidinone

• Inchi： 1S/C17H18FN5O2/c18-13-14(11-4-5-11)20-17(21-15(13)24)23-9-7-22(8-10-23)16(25)12-3-1-2-6-19-12/h1-3,6,11H,4-5,7-10H2,(H,20,21,24)
• InChI Key： BTEXJUHIGOVJOD-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C(C3=NC=CC=C3)=O)CC2)=NC(C2CC2)=C(F)C(=O)N1

Computed Properties

• Exact Mass: 343.14445300g/mol
• Monoisotopic Mass: 343.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.2±60.0 °C(Predicted)
• pka: 9.11±0.50(Predicted)

Additional information on 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Research Brief on 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS: 2548980-34-1)

In recent years, the compound 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS: 2548980-34-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory and oncological diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one involves a multi-step process that includes the introduction of the cyclopropyl and fluoro substituents, followed by the coupling of the pyridine-2-carbonyl piperazine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The compound's structural complexity and the presence of multiple pharmacophores contribute to its high binding affinity and selectivity towards specific kinase targets.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting key kinases involved in cell proliferation and inflammation. For instance, it has shown potent inhibitory activity against JAK kinases, which play a critical role in cytokine signaling pathways. This property makes it a promising candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, preliminary studies suggest that the compound may also exhibit antitumor activity by targeting specific oncogenic kinases, although further research is needed to fully elucidate its mechanism of action in this context.

Pharmacokinetic studies have revealed favorable properties of 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one, including good oral bioavailability and a manageable safety profile. These characteristics are essential for its potential development as a therapeutic agent. However, challenges such as metabolic stability and potential off-target effects must be addressed in future studies to optimize its clinical utility.

In conclusion, 6-cyclopropyl-5-fluoro-2-[4-(pyridine-2-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one represents a promising scaffold for the development of novel kinase inhibitors with applications in both inflammatory and oncological diseases. Continued research efforts are warranted to explore its full therapeutic potential and to overcome existing challenges in its development. The integration of computational modeling and structure-activity relationship studies may further enhance the design of derivatives with improved efficacy and safety profiles.